Cas no 78710-55-1 (3,5-Dimethylbenzylamine)

• Product Name: 3,5-Dimethylbenzylamine
• CAS No: 78710-55-1
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00040753
• CID: 60026
• PubChem ID: 2736241
• Update Time: 2025-05-23

3,5-Dimethylbenzylamine Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethylphenyl)methanamine
• 3,5-Dimethylbenzylamine
• 3,5-Dimethylbenzylamine, AldrichCPR
• EINECS 278-974-3
• 1-(3,5-dimethylphenyl)methanamine
• FT-0641689
• AB01824
• 78710-55-1
• AS-44226
• CS-0280412
• 3,5-dimethylbenzylamin
• 2-(45-DIHYDRO-1H-IMIDAZOL-2-YL)PHENOL
• NS00062378
• SCHEMBL43251
• AKOS000163738
• A839476
• DZBHNPJZCQWUCG-UHFFFAOYSA-N
• (3,5-dimethyl)benzylamine
• MFCD00040753
• EN300-298360
• DTXSID00999965
• 3,5-Dimethylbenzylamine.
• DB-022100
• A10199

• MDL： MFCD00040753
• Inchi： 1S/C9H13N/c1-7-3-8(2)5-9(4-7)6-10/h3-5H,6,10H2,1-2H3
• InChI Key： DZBHNPJZCQWUCG-UHFFFAOYSA-N
• SMILES： NCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: Colorless to yellow transparent liquid
• Density: 0.94
• Melting Point: NA
• Boiling Point: 102 °C
• Flash Point: 31.6±22.6 °C
• Refractive Index: 1.537
• PSA: 26.02000
• LogP: 2.46240
• Vapor Pressure: 10.5±0.2 mmHg at 25°C

3,5-Dimethylbenzylamine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：AIR SENSITIVE, CORROSIVE
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3,5-Dimethylbenzylamine

3,5-Dimethylbenzylamine: A Comprehensive Overview

3,5-Dimethylbenzylamine, also known by its CAS number 78710-55-1, is a versatile organic compound with significant applications in various industries. This compound is a derivative of benzylamine, characterized by the presence of two methyl groups at the 3 and 5 positions of the benzene ring. Its chemical structure contributes to its unique properties, making it a valuable intermediate in chemical synthesis and a key component in numerous industrial processes.

The synthesis of 3,5-Dimethylbenzylamine typically involves the alkylation of benzylamine with appropriate methylating agents. Recent advancements in catalytic methods have enhanced the efficiency and selectivity of this process, reducing environmental impact and improving product purity. Researchers have explored the use of heterogeneous catalysts to facilitate the reaction under milder conditions, which is a promising development for large-scale production.

In terms of physical properties, 3,5-Dimethylbenzylamine exists as a colorless to pale yellow liquid at room temperature, with a boiling point around 140°C and a density of approximately 0.9 g/cm³. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various extraction and purification techniques. The compound exhibits moderate basicity due to the presence of the amine group, which plays a crucial role in its reactivity in different chemical reactions.

3,5-Dimethylbenzylamine finds extensive application in the pharmaceutical industry as an intermediate in drug synthesis. For instance, it serves as a precursor for the production of various bioactive compounds, including anti-inflammatory agents and antiviral drugs. Recent studies have highlighted its potential in the development of novel antibiotics targeting multidrug-resistant bacteria, underscoring its importance in modern medicine.

In addition to pharmaceuticals, 3,5-Dimethylbenzylamine is utilized in agrochemicals and specialty chemicals. Its role as a building block for herbicides and fungicides has been well-documented, contributing to crop protection and yield enhancement. Furthermore, it is employed in the synthesis of advanced materials such as polymers and surfactants, which are integral to everyday products ranging from cosmetics to industrial lubricants.

The environmental impact of 3,5-Dimethylbenzylamine has also garnered attention in recent years. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts. However, improper disposal or leakage can still pose risks to aquatic ecosystems, necessitating stringent regulatory measures and best practices for handling this compound.

From a toxicological perspective, 3,5-Dimethylbenzylamine exhibits low acute toxicity when handled appropriately; however, prolonged exposure may lead to skin irritation or respiratory issues. Occupational safety guidelines recommend using protective equipment and ensuring adequate ventilation during handling to minimize health risks.

In conclusion, 3,5-Dimethylbenzylamine (CAS No. 78710-55-1) stands out as a critical compound with diverse applications across multiple sectors. Its chemical properties make it an invaluable intermediate in synthetic processes, while ongoing research continues to uncover new avenues for its utilization. As industries strive for sustainability and innovation, understanding the full potential of this compound will remain pivotal for future advancements.